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Compound of Interest

Compound Name: Drp1-IN-1

Cat. No.: B10831888 Get Quote

Essential Safety and Handling Guide for Drp1-IN-
1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Drp1-IN-1. Adherence to these procedures is vital for

ensuring personal safety and maintaining a secure laboratory environment.

Drp1-IN-1 is an inhibitor of the dynamin-1-like protein (Drp1) with an IC50 of 0.91 μM.[1] As

with any potent small molecule inhibitor, proper handling is imperative to minimize exposure

risk. The following protocols for personal protective equipment (PPE), operations, and disposal

are based on standard safety practices for hazardous research chemicals.
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Property Value Source

Product Name Drp1-IN-1 [2]

Synonyms comp A-7 [1]

Target Dynamin-1-like protein (Drp1) [1]

IC50 0.91 μM [1]

Molecular Formula C₂₂H₂₄N₈OS [2]

Molecular Weight 448.54 g/mol [2]

Appearance Solid [2]

Purity 98.50% [1]

Storage
Stock solution: -80°C (6

months), -20°C (1 month)
[1]

Personal Protective Equipment (PPE) Protocol
The use of appropriate PPE is the primary barrier against exposure to hazardous chemicals.[3]

For handling Drp1-IN-1, the following PPE is mandatory.
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PPE Category Item
Standard and
Recommended Use

Hand Protection Double Nitrile Gloves

Wear two pairs of

chemotherapy-grade nitrile

gloves at all times. Change

gloves immediately if

contaminated, torn, or after

extended use.

Body Protection Disposable Gown

A disposable, fluid-resistant

gown should be worn over

laboratory attire. Ensure it is

fully fastened.

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn in addition to

goggles when there is a risk of

splashes, such as during

solution preparation.

Respiratory Protection N95 Respirator or Higher

When handling the solid form

of the compound outside of a

certified chemical fume hood

or biological safety cabinet, a

NIOSH-approved N95

respirator or higher is required

to prevent inhalation of

aerosolized particles.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.
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Wear appropriate PPE (gloves and lab coat) when unpacking.

Verify the compound information against the order and safety data sheet (SDS).

Store the compound in a clearly labeled, designated, and secure location according to the

manufacturer's recommendations (-20°C or -80°C for long-term storage).[1]

2. Weighing the Compound:

Perform all weighing operations within a certified chemical fume hood or a powder

containment hood to minimize inhalation exposure.

Use dedicated spatulas and weigh boats.

Clean the weighing area and equipment thoroughly after use to prevent cross-contamination.

3. Solution Preparation:

Prepare solutions in a chemical fume hood.

Use a closed system transfer device (CSTD) if available to minimize aerosol generation.

Consult the manufacturer's data sheet for solubility information (e.g., DMSO is a common

solvent for this type of compound).[1]

Add the solvent slowly to the solid compound to avoid splashing.

4. Experimental Use:

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

When using the compound in cell culture or other experiments, always wear the prescribed

PPE.

Handle all materials that have come into contact with Drp1-IN-1 as hazardous waste.

Disposal Plan
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Proper disposal of Drp1-IN-1 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Place all contaminated solid waste, including gloves, gowns, weigh boats, and pipette tips,

into a designated hazardous waste container.[4]

This container should be clearly labeled as "Hazardous Chemical Waste" and list the

contents.

Liquid Waste:

Collect all unused solutions and contaminated liquid waste in a sealed, leak-proof

hazardous waste container.

Do not mix with other chemical waste streams unless compatibility has been verified.

Sharps Waste:

Dispose of any contaminated needles, syringes, or other sharps in a designated sharps

container for hazardous chemical waste.

Final Disposal:

All waste must be disposed of through the institution's environmental health and safety

(EHS) office.

Follow all federal, state, and local regulations for hazardous waste disposal.[4] Incineration

by an approved vendor is a common method for destroying potent pharmaceutical

compounds.[5]

Workflow for Safe Handling of Drp1-IN-1
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Caption: Workflow for the safe handling of Drp1-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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